1-Butanamine, 4-(methylthio)-
Overview
Description
“1-Butanamine, 4-(methylthio)-”, also known as “4-(Methylthio)butan-1-amine”, is an aliphatic sulfide . It has a molecular weight of 119.23 g/mol . The IUPAC name for this compound is “4-methylsulfanylbutan-1-amine” and its InChI code is "1S/C5H13NS/c1-7-5-3-2-4-6/h2-6H2,1H3" .
Molecular Structure Analysis
The molecular formula of “1-Butanamine, 4-(methylthio)-” is C5H13NS . The compound has a neutral bonding pattern of three bonds with a single lone pair, making the nitrogen sp3 hybridized, trigonal pyramidal, with a bond angle of roughly 109.5 degrees .
Chemical Reactions Analysis
Amines, such as “1-Butanamine, 4-(methylthio)-”, often undergo cleavage at the αC −C α C − C bond to produce a relatively stable CH2NH2+ C H 2 N H 2 + ion . This fragmentation is useful for distinguishing mass spectra of different C 4 H 11 N isomers .
Physical And Chemical Properties Analysis
“1-Butanamine, 4-(methylthio)-” has a topological polar surface area of 51.3 Ų . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 4 . The exact mass of the compound is 119.07687059 g/mol .
Scientific Research Applications
Chemical Synthesis
This compound is used in chemical synthesis . It has a molecular weight of 119.23 and its IUPAC name is 4-(methylsulfanyl)-1-butanamine .
Polymerization
In a study, it was found that 4-methylthio-1-butene, a derivative of 1-Butanamine, 4-(methylthio)-, was used in the stereospecific polymerization . The unmasked methylthio group promoted the polymerization through σ-π chelation to the active scandium center together with the vinyl group . This resulted in high-molecular-weight (Mn=110×10^3) and perfectly syn-diotactic (rrrr>99%) poly(4-methylthio-1-butene) (P(MTB)) .
Synthesis of Functionalized Stereo-Regular Polyolefins
The same study also showed that the methylsulfonyl functionalized syndiotactic poly(1-butene) was easily prepared by the oxidation of P(MTB) . This provides a new route for the synthesis of functionalized stereo-regular polyolefins .
Pharmacological Characterization
Derivatives of 1-Butanamine, 4-(methylthio)-, such as 4-ethylthioamphetamine (ETA) and 4-methylthio-phenil-2-butanamine (MT-But), have been studied for their pharmacological characterization . However, it was found that ETA and MT-But do not increase locomotor activity and conditioned place preference .
Safety and Hazards
The compound has been classified with the hazard statements H315-H318-H335-H227 . The precautionary statements include P210-P261-P264-P271-P280-P302+P352-P304+P340-P305+P351+P338-P310-P332+P313-P362-P370+P378-P403+P233-P403+P235-P405-P501 . It is recommended to keep the compound in a dark place, under an inert atmosphere, at room temperature .
Mechanism of Action
Target of Action
It is known that amines, such as butylamine, often interact with various enzymes and receptors in the body . For instance, butylamine has been shown to interact with Candidapepsin-2, an enzyme found in yeast .
Mode of Action
Aliphatic amines, like butylamine, often undergo cleavage at the αc −c bond to produce a relatively stable ch2nh2+ ion . This fragmentation is useful for distinguishing mass spectra of different isomers .
Biochemical Pathways
Amines are known to play crucial roles in various biochemical pathways, including the metabolism of amino acids, carbohydrates, and lipids .
Result of Action
properties
IUPAC Name |
4-methylsulfanylbutan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NS/c1-7-5-3-2-4-6/h2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFOFJJHACXCMCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70336464 |
Source
|
| Record name | 1-Butanamine, 4-(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70336464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
119.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
55021-77-7 |
Source
|
| Record name | 1-Butanamine, 4-(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70336464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(methylsulfanyl)butan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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